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CAS No.: 59291-64-4

Cat. No.: B1329231

Get Quote

Executive Summary
PCB 140 (2,2',3,4,4',6'-Hexachlorobiphenyl) represents a distinct analytical challenge within

environmental toxicology. Unlike the "Indicator PCBs" (e.g., PCB 153, 138) present in high

abundance, PCB 140 is often a minor congener that suffers from critical co-elution issues—

most notably with PCB 139—on standard 5% phenyl-methylpolysiloxane (e.g., DB-5) columns.

This guide objectively compares NIST Standard Reference Materials (SRMs) containing PCB

140 against commercial alternatives, providing a validated experimental framework for

researchers requiring congener-specific resolution.

Part 1: Technical Deep Dive – The PCB 140
Challenge
Before selecting a reference material, the analyst must understand the physicochemical

constraints of the target analyte.

Chemical Structure: Hexachlorobiphenyl with chlorine substitution at 2,2',3,4,4',6'.
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Chromatographic Behavior: On standard non-polar columns (DB-1, DB-5), PCB 140

frequently co-elutes with PCB 139 and PCB 149.

Mass Spectrometry: As a hexachlorobiphenyl, it shares the same molecular ion (

m/z 360) and fragment ions (

m/z 325) as other hexa-isomers, rendering low-resolution MS (single quad) insufficient for
deconvolution without chromatographic separation.

Expert Insight: For accurate quantification of PCB 140, DB-XLB or HT-8 stationary phases are

superior to DB-5, as they provide the necessary selectivity to resolve the 139/140 critical pair.

Part 2: Comparative Analysis of NIST SRMs
NIST SRMs are the "Gold Standard" for matrix validation. However, not all SRMs certify PCB

140 individually due to the co-elution issues mentioned above.

Table 1: NIST SRM Applicability for PCB 140 Analysis
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NIST SRM Matrix
PCB 140
Status

Certified/Refer
ence Values

Key
Application

SRM 1588c Cod Liver Oil Certified
Yes (Individual or

Sum)

Lipid-rich

biological tissue

method

validation. Best

for

bioaccumulation

studies.

SRM 1944 Marine Sediment Reference
Likely Sum (w/

PCB 139)

Environmental

monitoring of

urban

waterways. High

organic carbon

matrix.

SRM 1958 Human Serum Information Non-Certified

Clinical

toxicology.

Useful for

checking

extraction

efficiency from

blood matrices.

SRM 2262 Isooctane Soln. Reference Value Provided

Instrument

calibration check.

Not a matrix

standard.

Detailed Analysis of Key SRMs
1. SRM 1588c (Organics in Cod Liver Oil)
This is the premier SRM for biological monitoring. NIST certifies 44 PCB congeners in this

material.[1]
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Performance: Excellent for validating Gel Permeation Chromatography (GPC) cleanup

efficiency due to the high lipid content (~98% oil).

Limitation: PCB 140 is often reported as a reference value or part of a sum (e.g., PCB

139+140) depending on the batch certification year and column used.

2. SRM 1944 (New York/New Jersey Waterway Sediment)
A complex environmental matrix containing PAHs, pesticides, and PCBs.[2][3][4][5][6][7]

Performance: Validates aggressive extraction techniques (e.g., Pressurized Liquid Extraction

- PLE) required to dislodge PCBs from aged, organic-carbon-rich sediment.

Data Note: Due to the complexity, PCB 140 is typically found in the "Additional Reference

Values" addendum rather than the primary certified table.

Part 3: Commercial Alternatives (CIL &
AccuStandard)
While NIST SRMs are essential for method validation (matrix effects), commercial vendors are

superior for calibration and quantification (Isotope Dilution Mass Spectrometry - IDMS).

Table 2: Commercial Alternatives Comparison
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Feature
Cambridge Isotope

Labs (CIL)
AccuStandard NIST (SRM 2262)

Product Type

Isotope Labeled

Standards (

-PCB 140)

Neat & Native

Solutions
Native Solution

Primary Use
IDMS Quantitation

(Internal Standard)

Calibration Curves

(External Std)
Traceability Check

Purity
>99% Chemical;

>99% Isotopic
>99% Chemical

Certified Mass

Fraction

Availability
High (Individual &

Mixtures)

High (All 209

Congeners)

Limited (Batch

dependent)

Cost High Moderate Very High

Recommendation: Use CIL

-PCB 140 as your internal standard for quantification. Use NIST SRM 1588c only to

validate the accuracy of your extraction and cleanup method.

Part 4: Validated Experimental Protocol
This protocol is designed for the extraction of PCB 140 from sediment (e.g., SRM 1944) using

Isotope Dilution GC-HRMS.

Phase 1: Sample Preparation & Extraction
Spiking: Weigh 10 g of dried sediment (SRM 1944). Spike with 2 ng of

-PCB 140 (Internal Standard). Equilibrate for 12 hours.

Extraction (PLE): Load cell with sediment mixed with Hydromatrix.
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Solvent: Hexane:Acetone (1:1 v/v).

Conditions: 100°C, 1500 psi, 3 static cycles (5 min each).

Sulfur Removal: Treat extract with activated copper powder to remove elemental sulfur

(critical for sediment).

Phase 2: Cleanup (Multi-Step)
Acidified Silica Gel: Pass extract through a column containing 44% sulfuric acid silica. This

oxidizes labile organic matter (lipids/pigments) but leaves PCBs intact.

Fractionation (Florisil):

Elute 1: Hexane (Contains PCBs, including PCB 140).

Elute 2: 15% Acetone/Hexane (Contains OCPs - discard if not analyzing).

Phase 3: Instrumental Analysis (GC-HRMS)
Instrument: Magnetic Sector High-Resolution MS (Resolution > 10,000).

Column:DB-XLB (30m x 0.25mm x 0.25µm). Crucial for separating PCB 140 from 139.

Injection: Splitless, 280°C.

Oven Program: 100°C (1 min)

20°C/min to 200°C

2.5°C/min to 280°C.

SIM Parameters: Monitor m/z 359.8415 and 361.8385 (Native) vs. 371.8817 (

-Label).

Workflow Diagram
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Caption: Optimized workflow for PCB 140 analysis utilizing Isotope Dilution Mass Spectrometry

(IDMS) and specialized stationary phase separation.

Part 5: Decision Matrix for Reference Material
Selection
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Caption: Logic flow for selecting the appropriate reference material based on analytical

objective and sample matrix.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/14745475/
https://pubmed.ncbi.nlm.nih.gov/14745475/
https://www.thomassci.com/p/db-xlb
https://catalog.data.gov/dataset/srm-1944-new-york-new-jersey-waterway-sediment-2a3d0
https://tsapps.nist.gov/srmext/certificates/archives/1944.pdf
https://www.normandata.eu/sites/default/files/files/WG8/37-ABC-NIST-sedi.pdf
https://www.osti.gov/etdeweb/servlets/purl/20827893
https://tsapps.nist.gov/srmext/msds/1958-MSDS.pdf
https://catalog-beta.data.gov/dataset/srm-1958-organic-contaminants-in-fortified-human-serum-freeze-dried?from_hint=eyJxIjoiZGlveGlucyJ9
https://catalog-beta.data.gov/dataset/srm-1958-organic-contaminants-in-fortified-human-serum-freeze-dried?from_hint=eyJxIjoiZGlveGlucyJ9
https://www.benchchem.com/product/b1329231/docs#benchmarking-pcb-140-analysis-nist-srms-vs-commercial-alternatives
https://www.benchchem.com/product/b1329231/docs#benchmarking-pcb-140-analysis-nist-srms-vs-commercial-alternatives
https://www.benchchem.com/product/b1329231/docs#benchmarking-pcb-140-analysis-nist-srms-vs-commercial-alternatives
https://www.benchchem.com/product/b1329231/docs#benchmarking-pcb-140-analysis-nist-srms-vs-commercial-alternatives
https://www.benchchem.com/product/b1329231?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329231?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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